Cas no 857283-69-3 (Thieno[2,3-b]pyrazine-6-carbaldehyde)

• Product Name: Thieno[2,3-b]pyrazine-6-carbaldehyde
• CAS No: 857283-69-3
• MF: C₇H₄N₂OS
• MW: 164.184459686279
• MDL: MFCD08060505
• CID: 719673
• PubChem ID: 7537492
• Update Time: 2024-10-26

Thieno[2,3-b]pyrazine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyrazine-6-carbaldehyde
• Thieno[2,3-b]pyrazine-6-carboxaldehyde
• Thieno[2,3-b]pyrazine-6-carboxaldehyde 97%
• CS-0368283
• BP-10624
• SCHEMBL2241861
• AKOS006221158
• BS-50019
• EN300-6454804
• J-524921
• MFCD08060505
• DTXSID80428723
• 857283-69-3
• DB-028095
• E78264

• MDL： MFCD08060505
• Inchi： 1S/C7H4N2OS/c10-4-5-3-6-7(11-5)9-2-1-8-6/h1-4H
• InChI Key： PDSFQJXYTQJKFG-UHFFFAOYSA-N
• SMILES： C12SC(C=O)=CC1=NC=CN=2

Computed Properties

• Exact Mass: 164.00400
• Monoisotopic Mass: 164.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 1

Experimental Properties

• Density: 1.477
• Melting Point: 108-108.5
• Boiling Point: 327.239°C at 760 mmHg
• Flash Point: 151.709°C
• Refractive Index: 1.753
• PSA: 71.09000
• LogP: 1.50380
• pka: -0.93±0.40(Predicted)